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Compound of Interest

Compound Name: 1,5-Dimethyl Citrate

Cat. No.: B1141270 Get Quote

An In-Depth Technical Guide to 1,5-Dimethyl Citrate

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,5-Dimethyl Citrate is a derivative of citric acid, a fundamental molecule in cellular

metabolism.[1] As a dimethyl ester of citric acid, two of its three carboxylic acid groups are

converted into methyl esters.[1] This structural modification alters the molecule's polarity and

reactivity compared to its parent compound. It is found as a natural constituent in various plant

species and serves as a versatile intermediate in synthetic chemistry.[1] This guide provides a

comprehensive overview of the physical and chemical properties of 1,5-Dimethyl Citrate,

detailed experimental protocols, and key chemical pathways.

Core Physical and Chemical Properties
The fundamental properties of 1,5-Dimethyl Citrate are summarized below, providing a

baseline for its use in research and development.
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Property Value Source(s)

CAS Number 53798-96-2 [2]

Molecular Formula C₈H₁₂O₇ [2]

Molecular Weight 220.18 g/mol [2]

Appearance White to off-white solid [2]

Melting Point >115°C (decomposes) [2]

Solubility
Soluble in DMSO, Slightly

soluble in Methanol
[2]

Purity ≥95% [2]

Synonyms

2-Hydroxy-1,2,3-

propanetricarboxylic Acid 1,3-

Dimethyl Ester; sym-Dimethyl

Citrate

[2][3]

Spectroscopic and Analytical Data
Detailed analytical data is crucial for the accurate identification and characterization of 1,5-
Dimethyl Citrate.
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Analytical Method Conditions & Results Source(s)

¹H NMR
Performed in DMSO-d6 for

identity determination.
[2]

¹³C NMR

Performed in DMSO-d6 for

identity determination. Key

signals include two

symmetrical ester carbonyl

groups, a tertiary carbon (C-3)

at δC 73.3, and two

symmetrical methylene groups

(C-2, C-4) at δC 43.1.

[1][2]

Mass Spectrometry
Used to confirm molecular

weight and formula.
[1][2]

Thin-Layer Chromatography

(TLC)

Stationary Phase: SiO₂ Mobile

Phase: Dichloromethane :

Methanol : Acetic Acid (9:1:0.1)

Visualization: AMCS Rf Value:

0.70

[2]

Elemental Analysis
Calculated %C: 43.64

Calculated %H: 5.49
[2]

Experimental Protocols
Detailed methodologies are essential for the replication of experiments and the synthesis of

1,5-Dimethyl Citrate.

Chemical Synthesis: Acid-Catalyzed Esterification
The primary route for synthesizing 1,5-Dimethyl Citrate is the esterification of citric acid with

methanol, typically facilitated by an acid catalyst.[1] The terminal carboxylic acid groups at

positions 1 and 5 are sterically more accessible and therefore more reactive than the central

carboxylic acid group.[1]

Protocol:
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Reaction Setup: Combine citric acid and methanol in a reaction vessel.

Catalysis: Add a suitable acid catalyst (e.g., p-toluenesulfonic acid) to the mixture.[4]

Reaction Conditions: Heat the mixture under reflux to drive the esterification reaction.

Workup: After the reaction is complete, the excess methanol and water formed during the

reaction are removed, often by distillation.

Purification: The crude product is then purified, typically using chromatographic techniques,

to isolate 1,5-Dimethyl Citrate.[1]

Synthesis of 1,5-Dimethyl Citrate

Citric Acid

Reaction Mixture

Methanol Acid Catalyst

Reflux

Heat

Purification

Crude Product

1,5-Dimethyl Citrate
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Click to download full resolution via product page

Caption: Acid-catalyzed esterification of citric acid.

Extraction from Natural Sources and Purification
1,5-Dimethyl Citrate has been isolated from various plant sources.[1] The general workflow

involves extraction followed by purification.

Protocol:

Extraction: Metabolites are extracted from the plant material using an appropriate solvent.

Crude Extract Preparation: The solvent is evaporated to yield a crude extract.

Chromatographic Purification: The crude extract is subjected to various chromatographic

techniques (e.g., column chromatography) to separate and isolate 1,5-Dimethyl Citrate from

other co-extracted compounds.[1]

Analytical Characterization Workflow
A combination of spectroscopic and chromatographic methods is used to confirm the identity

and purity of 1,5-Dimethyl Citrate.
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Analytical Workflow for 1,5-Dimethyl Citrate
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Analysis

Results

Sample

TLC NMR Mass Spec

Purity Structure Confirmation

Click to download full resolution via product page

Caption: Workflow for analytical characterization.

Chemical Reactivity and Applications
The functional groups of 1,5-Dimethyl Citrate—a free carboxylic acid, a hydroxyl group, and

two ester groups—make it a useful intermediate in organic synthesis.[1]

Key Reactions
Hydrolysis: The methyl ester groups can be selectively hydrolyzed under acidic or basic

conditions to regenerate the corresponding carboxylic acids. This makes it a useful protected

form of citric acid in multi-step syntheses.[1]

Amide Bond Formation: The presence of a free carboxylic acid allows for the formation of

amide bonds through reaction with an amine. This reactivity is utilized in the synthesis of
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more complex molecules, such as Mosapride Citric Amide.[1][2]

Complexation: The free carboxylic acid and hydroxyl group can participate in the formation of

metal complexes, for instance, with tin(II).[1]

Key Chemical Reactions of 1,5-Dimethyl Citrate

1,5-Dimethyl Citrate
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Citric Acid Derivative Amide Derivative Metal-Organic Framework

Click to download full resolution via product page

Caption: Reactivity of 1,5-Dimethyl Citrate.

Storage and Stability
For short-term use, 1,5-Dimethyl Citrate can be stored at room temperature. Long-term

storage is recommended at 4°C for periods up to six months.[2] For maximum product

recovery, it is advised to centrifuge the vial before opening.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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